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Compound of Interest

Compound Name: MCC950

Cat. No.: B1663521

Audience: Researchers, scientists, and drug development professionals.

Introduction

MCC950 is a potent and specific small-molecule inhibitor of the NLRP3 (NOD-like receptor
family, pyrin domain-containing 3) inflammasome.[1][2][3] It is widely utilized in research to
investigate the role of the NLRP3 inflammasome in various inflammatory diseases. Proper
preparation of MCC950 stock solutions is critical for obtaining reliable and reproducible results
in cell-based assays. These application notes provide a detailed protocol for the preparation,
storage, and use of MCC950 for in vitro cell treatment.

Properties of MCC950

MCC950 is supplied as a crystalline solid.[4] Its properties are summarized in the table below.
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Property Value

Synonyms CP-456,773, CRID3
Molecular Formula C20H24N205S
Molecular Weight 404.5 g/mol

Purity >98%

Appearance Crystalline solid

Storage (Solid)

-20°C for 24 years

Solubility and Storage of MCC950 Stock Solutions

The choice of solvent is crucial for preparing a stable and effective MCC950 stock solution.

Dimethyl sulfoxide (DMSO) is the most common solvent for in vitro applications. The sodium

salt of MCC950 offers higher solubility in aqueous solutions.[5][6]

Solvent Solubility Storage of Stock Solution
Aliquot and store at -20°C for
DMSO 5 mg/mL to 83.33 mg/mL[1][2] up to 1 month or -80°C for up
41071 to 2 years.[5][7] Avoid repeated
freeze-thaw cycles.[5][7]
Short-term storage at -20°C is
Ethanol ~0.5 mg/mL[4]

recommended.

Short-term storage at -20°C is

Dimethylformamide (DMF) ~30 mg/mL[4]
recommended.
) Not recommended for storage
Aqueous Buffers Sparingly soluble[4]
for more than one day.[4]
Prepare fresh. Not
Water (Sodium Salt) ~30 mg/mL[5] recommended for storage for
more than one day.[6]
) Aliquot and store at -20°C for
DMSO (Sodium Salt) ~40 mg/mL[5]

up to 1 month.[5]
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Note: The use of fresh, anhydrous DMSO is recommended as hygroscopic DMSO can
significantly reduce the solubility of MCC950.[2][7]

Experimental Protocols

Protocol for Preparation of 10 mM MCC950 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of MCC950 in DMSO, a
common concentration for laboratory use.

Materials:

MCC950 powder (MW: 404.5 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated pipette
Procedure:
o Calculate the required mass of MCC950:
o To prepare 1 mL of a 10 mM stock solution, you will need:
» Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass = (0.010 mol/L) x (0.001 L) x (404.5 g/mol ) = 0.004045 g = 4.045 mg
» Weigh the MCC950 powder:

o Carefully weigh 4.045 mg of MCC950 powder and place it into a sterile microcentrifuge
tube.

e Dissolve in DMSO:

o Add 1 mL of anhydrous DMSO to the tube containing the MCC950 powder.
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o Vortex or gently sonicate the solution until the MCC950 is completely dissolved. Ensure
the solution is clear.

e Aliquot and Store:

o Dispense the stock solution into smaller, single-use aliquots (e.g., 20-50 uL) in sterile
cryovials.

o Store the aliquots at -20°C or -80°C. This prevents degradation from repeated freeze-thaw
cycles.[5][7]

Experimental Workflow for MCC950 Stock Preparation
and Cell Treatment
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Caption: Workflow for preparing MCC950 stock and treating cells.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1663521?utm_src=pdf-body-img
https://www.benchchem.com/product/b1663521?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Recommended Working Concentrations

The optimal working concentration of MCC950 varies depending on the cell type and the
specific experimental conditions. It is recommended to perform a dose-response experiment to
determine the ideal concentration for your system. The ICso for NLRP3 inhibition is in the low
nanomolar range (7.5-8.1 nM).[2][5][7]

Typical Working
Cell Type . Notes
Concentration

) A concentration of 10 uM has
Mouse Bone Marrow-Derived

300 nM - 10 uM[1] been shown to significantly
Macrophages (BMDMs)

decrease IL-1p levels.[8]

Human Monocyte-Derived Similar effective range as
300 nM - 10 pM[1]
Macrophages (HMDMs) BMDMs.

1 pM was shown to reduce

caspase-1 activity and inhibit
THP-1 cells 1uM-10 uM ) )

pyroptosis.[4] The CCso is

~81.35 pM.[9]

MCC950 is reported to be non-
HEK293 and HepG2 cells Up to 10 uM toxic up to 62.5 uM in these

cell lines.[9]

Used to suppress NLRP3
Spinal Neurons 10 uM - 50 uM[10] inflammasome activity after
injury induction.[10]

NLRP3 Inflammasome Signaling Pathway and
MCC950 Inhibition

MCC950 specifically targets the NLRP3 protein, preventing the assembly of the inflammasome
complex. This, in turn, blocks the activation of Caspase-1 and the subsequent maturation and
release of pro-inflammatory cytokines IL-13 and IL-18.
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Caption: MCC950 inhibits the NLRP3 inflammasome pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for MCC950 Stock
Solution Preparation in Cell Treatment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663521#how-to-prepare-mcc950-stock-solution-for-
cell-treatment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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